Cas no 16269-13-9 (1-Adamantaneacetonitrile)

1-Adamantaneacetonitrile Properties

Names and Identifiers

• 2-(Adamantan-1-yl)acetonitrile
• 1-Adamantaneacetonitrile
• 1-Adamantylacetonitrile
• 2-(1-adamantyl)acetonitrile
• 1-Carboxymethyladamantane nitrile
• 1-cyanomethyl-adamantane
• 2-adamantanylethanenitrile
• Tricyclo[3.3.1.1(3,7)]decane-1-acetonitrile
• 1-(Cyanomethyl)adamantane
• SCHEMBL354702
• AKOS006343446
• AKOS000272904
• LS-04306
• SR-01000389495-1
• MFCD00194034
• Tricyclo[3.3.1.13,7]decane-1-acetonitrile
• HMS1550F11
• 1-Adamantaneacetonitrile, 97%
• SR-01000389495
• DTXSID50167435
• FT-0608364
• AE-848/00883034
• Tricyclo(3.3.1.13,7)decane-1-acetonitrile
• NCGC00173543-01
• DXQVPXCZIRQITG-UHFFFAOYSA-N
• EU-0053119
• 16269-13-9
• TimTec1_005753
• tricyclo[3.3.1.1~3,7~]decane-1-acetonitrile
• tricyclo[3.3.1.1~3,7~]dec-1-ylacetonitrile
• STK767114
• ALBB-013704
• 1-adamantylacetonitrile
• 2-(adamantan-1-yl)acetonitrile
• 1-ADAMANTANEACETONITRILE
• 2-(1-Adamantyl)acetonitrile
• +Expand

• MDL： MFCD00194034
• InChIKey： DXQVPXCZIRQITG-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H17N/c13-2-1-12-6-9-3-10(7-12)5-11(4-9)8-12/h9-11H,1,3-8H2
• SMILES： C(C#N)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 175.13600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 175.1361
• Heavy Atom Count: 13
• Complexity: 229
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8

Experimental Properties

• LogP: 3.11648
• PSA: 23.79000
• Refractive Index: 1.534
• Water Partition Coefficient: Sparingly soluble in water.
• Boiling Point: 247.8±8.0 °C at 760 mmHg
• Melting Point: 77.5-78.5 ºC
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 99.3±13.3 °C
• Solubility: Insuluble (8.2E-3 g/L) (25 ºC),
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.061±0.06 g/cm3 (20 ºC 760 Torr),

1-Adamantaneacetonitrile Security Information

• Safety Term：6.1
• Safety Instruction： S22-S36/37
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22
• Hazard Level：6.1
• Hazardous Material transportation number：3276
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• PackingGroup：III
• Risk Phrases： 20/21/22
• Signal Word：warning
• HazardClass：6.1

1-Adamantaneacetonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%